Cas no 132268-08-7 (Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-
• CAS No: 132268-08-7
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• MDL: MFCD00233136
• CID: 3708131
• PubChem ID: 15204477
• Update Time: 2025-10-31

Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-
• 1,3-dibromo-5-(tert-butyl)-2-methoxybenzene
• 2,6-dibromo-4-tert-butylanisole
• 1,3-Dibromo-5-tert-butyl-2-methoxybenzene
• SCHEMBL1054399
• BS-46661
• MFCD00233136
• CS-0140471
• 132268-08-7

• MDL： MFCD00233136
• Inchi： 1S/C11H14Br2O/c1-11(2,3)7-5-8(12)10(14-4)9(13)6-7/h5-6H,1-4H3
• InChI Key： UDZXVHYIQLWLIX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)Br)OC

Computed Properties

• Exact Mass: 321.93909g/mol
• Monoisotopic Mass: 319.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-

Introduction to Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy- (CAS No. 132268-08-7)

Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy- (CAS No. 132268-08-7) is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical development. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in various synthetic processes. The presence of multiple functional groups, including bromine atoms and a methoxy group, contributes to its reactivity and versatility in chemical transformations.

The molecular structure of Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy- consists of a benzene ring substituted with bromine atoms at the 1 and 3 positions, a methoxy group at the 2 position, and a tert-butyl group at the 5 position. This arrangement imparts specific electronic and steric effects that influence its chemical behavior. The bromine substituents enhance its reactivity towards nucleophilic substitution reactions, while the methoxy group provides a site for further functionalization. The tert-butyl group, on the other hand, offers steric hindrance that can be exploited in controlling reaction pathways.

In recent years, Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-, has been extensively studied for its potential applications in pharmaceutical synthesis. One of the most notable areas of research is its use as a building block in the development of novel therapeutic agents. The compound's ability to undergo various chemical transformations allows for the introduction of diverse functional groups, making it an ideal candidate for constructing complex molecular architectures.

Recent studies have highlighted the compound's role in the synthesis of anticancer agents. The bromine atoms can be selectively removed or replaced with other nucleophiles to generate intermediates that are crucial for drug development. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups into the benzene ring, leading to the formation of novel heterocyclic compounds with potential anticancer activity. These findings align with the broader trend in medicinal chemistry where structural diversification is key to discovering new therapeutic entities.

Another area where Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-, has shown promise is in the development of antimicrobial agents. The compound's unique structure allows for interactions with biological targets that are distinct from conventional antibiotics. Researchers have explored its derivatives as inhibitors of bacterial enzymes and as disruptors of bacterial cell wall synthesis. Preliminary results suggest that certain modifications can enhance efficacy against resistant strains of bacteria while maintaining low toxicity profiles.

The synthetic utility of Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy-, extends beyond pharmaceutical applications. It serves as a versatile intermediate in organic synthesis, enabling the preparation of a wide range of compounds with different functionalities. For example, it can be used to synthesize polymers with tailored properties or to create ligands for catalytic systems. The ability to modify its structure through various chemical reactions makes it a valuable tool for synthetic chemists.

The chemical reactivity of this compound is further enhanced by its stability under various reaction conditions. This stability is particularly important in multi-step syntheses where intermediates need to be isolated and handled without degradation. The presence of the tert-butyl group not only provides steric protection but also influences electronic distribution across the molecule, affecting its overall reactivity.

In conclusion, Benzene, 1,3-dibromo-5-(1,1-dimethylethyl)-2-methoxy- (CAS No. 132268-08-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an invaluable asset in pharmaceutical development and organic synthesis. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further.